Cas no 500372-42-9 (1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, acetate)

• Product Name: 1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, acetate
• CAS No: 500372-42-9
• MF: C₂₂H₄₇NO₂
• MW: 357.614087343216
• CID: 1555363
• PubChem ID: 71366872
• Update Time: 2025-04-21

1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanaminium, N-ethyl-N,N-dimethyl-, acetate
• ethyl-hexadecyl-dimethylazanium,acetate
• 500372-42-9
• DTXSID30790220
• N-Ethyl-N,N-dimethylhexadecan-1-aminium acetate
• SCHEMBL4367043

• Inchi： 1S/C20H44N.C2H4O2/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(3,4)6-2;1-2(3)4/h5-20H2,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： FKZKJMDYFMCEOP-UHFFFAOYSA-M
• SMILES： [O-]C(C)=O.[N+](C)(C)(CC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 357.36091
• Monoisotopic Mass: 357.360679742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13